Cas no 157068-03-6 ((4-fluoro-2-methoxyphenyl)methanol)

• Product Name: (4-fluoro-2-methoxyphenyl)methanol
• CAS No: 157068-03-6
• MF: C₈H₉FO₂
• MW: 156.154266119003
• MDL: MFCD04116338
• CID: 107678
• PubChem ID: 17750770
• Update Time: 2025-09-20

(4-fluoro-2-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-fluoro-2-methoxy-
• (4-fluoro-2-methoxyphenyl)methanol
• 4-FLUORO-2-METHOXYBENZYL ALCOHOL
• 4-FLUORO-2-METHYL-1-(METHYLSULPHONYL)BENZENE
• (4-fluoro-2-methoxy-phenyl)-methanol
• 4-floro-2-methoxybenzylalcohol
• Benzenemethanol,4-fluoro-2-methoxy
• JRD-1711
• RARECHEM AL BD 1023
• AS-46147
• CL8939
• AKOS006345035
• MFCD04116338
• DTXSID90590682
• CS-0194419
• Benzenemethanol, 4-fluoro-2-methoxy-
• FT-0690438
• 1H-Benzimidazole-2,5-diamine(9CI)
• EN300-1839763
• SCHEMBL696497
• 157068-03-6
• AMY30347
• IPYORPJKBWEFRI-UHFFFAOYSA-N
• 4-fluoro-2-methoxybenzylalcohol
• DB-092420

• MDL： MFCD04116338
• Inchi： 1S/C8H9FO2/c1-11-8-4-7(9)3-2-6(8)5-10/h2-4,10H,5H2,1H3
• InChI Key： IPYORPJKBWEFRI-UHFFFAOYSA-N
• SMILES： FC1C=CC(CO)=C(C=1)OC

Computed Properties

• Exact Mass: 156.05900
• Monoisotopic Mass: 156.058658
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 223.6±25.0 °C at 760 mmHg
• Flash Point: 110.9±19.7 °C
• Refractive Index: 1.511
• PSA: 29.46000
• LogP: 1.32660
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

(4-fluoro-2-methoxyphenyl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Safety Term：S26-36
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols